2-[(4-iodo-2-methylphenyl)amino]acetohydrazide

• IUPAC Name: 2-(4-iodo-2-methylanilino)acetohydrazide
• InChI: InChI=1S/C9H12IN3O/c1-6-4-7(10)2-3-8(6)12-5-9(14)13-11/h2-4,12H,5,11H2,1H3,(H,13,14)
• InChI Key: ZGGLMXZMHQKNQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)I)NCC(=O)NN
• Molecular Formula: C9H12IN3O
• Molecular Weight: 305.12 g/mol

Description

2-[(4-iodo-2-methylphenyl)amino]acetohydrazide, also known as IMAPAH, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. IMAPAH is a hydrazide derivative of 4-iodo-2-methylaniline, which is a known intermediate in the synthesis of various biologically active compounds.

Mechanism of Action

The exact mechanism of action of 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting specific enzymes or pathways involved in disease progression. For example, the anticancer activity of 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide is thought to be mediated through the inhibition of cyclin-dependent kinases, which are essential for cell cycle progression. The antimicrobial activity of 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide is attributed to its ability to disrupt the cell wall synthesis of Mycobacterium tuberculosis. The inhibition of acetylcholinesterase by 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide is thought to improve cognitive function in Alzheimer's disease patients.
Biochemical and Physiological Effects:
2-[(4-iodo-2-methylphenyl)amino]acetohydrazide has been shown to have a range of biochemical and physiological effects, depending on the disease target. In cancer cells, 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide induces cell cycle arrest at the G2/M phase and promotes apoptosis by activating caspases. In tuberculosis, 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide inhibits the synthesis of mycolic acids, which are essential components of the bacterial cell wall. In Alzheimer's disease, 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide inhibits acetylcholinesterase, leading to increased levels of acetylcholine in the brain and improved cognitive function.

Advantages and Limitations for Lab Experiments

2-[(4-iodo-2-methylphenyl)amino]acetohydrazide has several advantages for lab experiments, including its ease of synthesis, high purity, and low toxicity. However, the compound has some limitations, such as its limited solubility in aqueous solutions and its instability under certain conditions. These limitations may affect the reproducibility of experimental results and require careful consideration when designing experiments.

Future Directions

There are several future directions for research on 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide. One area of interest is the development of novel analogs with improved therapeutic properties. Another area of research is the investigation of the molecular targets and signaling pathways involved in the mechanism of action of 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide. Additionally, the potential of 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide as a diagnostic tool for cancer and tuberculosis is an area of active research. Overall, the potential therapeutic applications of 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide make it a promising compound for future research in medicinal chemistry.

Synthesis Methods

The synthesis of 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide involves the reaction of 4-iodo-2-methylaniline with hydrazine hydrate and ethyl acetoacetate in the presence of glacial acetic acid. The reaction yields a yellow crystalline solid, which is then purified by recrystallization. The purity of the compound can be confirmed by spectral analysis, such as IR, NMR, and mass spectroscopy.

Scientific Research Applications

2-[(4-iodo-2-methylphenyl)amino]acetohydrazide has been studied for its potential therapeutic applications in various diseases, including cancer, tuberculosis, and Alzheimer's disease. The compound has shown promising results in inhibiting the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also exhibited potent antimicrobial activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. In addition, 2-[(4-iodo-2-methylphenyl)amino]acetohydrazide has been investigated for its ability to inhibit acetylcholinesterase, an enzyme involved in the pathogenesis of Alzheimer's disease.